2,4-Dimethyl 5-(fluorosulfonyl)-3-methylthiophene-2,4-dicarboxylate

• Molecular Formula: C9H9FO6S2
• Molecular Weight: 296.3 g/mol
• IUPAC Name: dimethyl 5-fluorosulfonyl-3-methylthiophene-2,4-dicarboxylate
• InChI: InChI=1S/C9H9FO6S2/c1-4-5(7(11)15-2)9(18(10,13)14)17-6(4)8(12)16-3/h1-3H3
• InChI Key: DWMVMBOTEXMXLV-UHFFFAOYSA-N
• Canonical SMILES: CC1=C(SC(=C1C(=O)OC)S(=O)(=O)F)C(=O)OC

Description

2,4-Dimethyl 5-(fluorosulfonyl)-3-methylthiophene-2,4-dicarboxylate is a polysubstituted thiophene derivative characterized by a fluorosulfonyl (-SO₂F) group at the 5-position and methyl ester groups at the 2- and 4-positions. The fluorosulfonyl group is expected to enhance electrophilicity and reactivity in nucleophilic substitution reactions compared to its chloro- or amino-substituted counterparts .

Preparation Methods

Synthetic Routes and Reaction Conditions: The synthesis of 2,4-Dimethyl 5-(fluorosulfonyl)-3-methylthiophene-2,4-dicarboxylate typically involves multi-step organic reactions. One common approach is the fluorosulfonylation of a thiophene derivative. The reaction conditions often include the use of fluorosulfonylating reagents such as sulfuryl fluoride gas (SO2F2) or solid reagents like FDIT and AISF

Industrial Production Methods: Industrial production of this compound may involve large-scale synthesis using optimized reaction conditions to ensure high yield and purity. The process may include steps such as purification through recrystallization or chromatography to isolate the desired product.

Chemical Reactions Analysis

Types of Reactions: 2,4-Dimethyl 5-(fluorosulfonyl)-3-methylthiophene-2,4-dicarboxylate can undergo various chemical reactions, including:

Oxidation: The compound can be oxidized to introduce additional functional groups or modify existing ones.

Reduction: Reduction reactions can be used to remove or alter specific functional groups.

Substitution: The fluorosulfonyl group can be substituted with other functional groups under appropriate conditions.

Common Reagents and Conditions:

Oxidation: Common oxidizing agents include potassium permanganate (KMnO4) and chromium trioxide (CrO3).

Reduction: Reducing agents such as lithium aluminum hydride (LiAlH4) or sodium borohydride (NaBH4) are often used.

Substitution: Nucleophilic substitution reactions may involve reagents like sodium methoxide (NaOMe) or potassium tert-butoxide (KOtBu).

Major Products Formed: The major products formed from these reactions depend on the specific conditions and reagents used. For example, oxidation may yield sulfonic acids, while reduction could produce thiol derivatives.

Scientific Research Applications

2,4-Dimethyl 5-(fluorosulfonyl)-3-methylthiophene-2,4-dicarboxylate has diverse applications in scientific research, including:

Chemistry: Used as a building block for the synthesis of more complex molecules and materials.

Biology: Investigated for its potential biological activities and interactions with biomolecules.

Medicine: Explored for its potential therapeutic properties, including as a precursor for drug development.

Industry: Utilized in the production of specialty chemicals and materials with unique properties.

Mechanism of Action

The mechanism of action of 2,4-Dimethyl 5-(fluorosulfonyl)-3-methylthiophene-2,4-dicarboxylate involves its interaction with specific molecular targets and pathways. The fluorosulfonyl group can act as an electrophilic center, facilitating reactions with nucleophiles. This interaction can lead to the formation of covalent bonds with target molecules, potentially altering their function or activity.

Comparison with Similar Compounds

Comparison with Structural Analogs

Substituent Effects on Reactivity and Physical Properties

Thiophene dicarboxylates exhibit marked differences in properties based on substituent type and position. Key analogs and their comparative features are outlined below:

Table 1: Substituent-Driven Properties of Selected Thiophene Dicarboxylates

Compound Name	Substituent (Position)	Molecular Weight	Key Properties/Applications	Reference
Dimethyl 5-(chlorosulfonyl)-3-methylthiophene-2,4-dicarboxylate	-SO₂Cl (5)	324.29 g/mol	High electrophilicity; precursor for sulfonamide synthesis
Diethyl 5-amino-3-methylthiophene-2,4-dicarboxylate	-NH₂ (5)	297.33 g/mol	Intermediate for anticancer agents; TLC-monitored synthesis
Diethyl 5-(1,3-dioxoisoindol-2-yl)-3-methylthiophene-2,4-dicarboxylate	-C₆H₃(CO)₂N (5)	411.47 g/mol	Solid-state hydrogen bonding; triclinic crystal system (P1)
Dimethyl 5-[(cyanoacetyl)amino]-3-methylthiophene-2,4-dicarboxylate	-NHCOCH₂CN (5)	296.30 g/mol	Bioactive motifs; IR absorption at 2210 cm⁻¹ (C≡N)
2,4-Dimethyl 5-(fluorosulfonyl)-3-methylthiophene-2,4-dicarboxylate (Target)	-SO₂F (5)	~308.31 g/mol*	Predicted higher hydrolytic stability vs. -SO₂Cl analogs	N/A

*Calculated based on substituent contributions.

Key Observations :

• Electrophilic Reactivity : The fluorosulfonyl group (-SO₂F) is less electrophilic than chlorosulfonyl (-SO₂Cl) due to fluorine’s strong electron-withdrawing nature, which reduces the sulfur atom’s susceptibility to nucleophilic attack. However, -SO₂F derivatives are more hydrolytically stable in aqueous media .
• Crystallographic Behavior : Analogs like diethyl 5-(1,3-dioxoisoindol-2-yl)-3-methylthiophene-2,4-dicarboxylate exhibit triclinic packing (space group P1) with intermolecular hydrogen bonds involving carbonyl groups, a feature likely shared by the fluorosulfonyl derivative .
• Biological Activity: Amino-substituted derivatives (e.g., diethyl 5-amino-3-methylthiophene-2,4-dicarboxylate) serve as precursors for thiourea and triazole derivatives with demonstrated anticancer activity .

Spectroscopic and Computational Insights

• IR Spectroscopy: Cyanoacetyl-substituted analogs show distinct C≡N stretches at ~2210 cm⁻¹, while sulfonyl groups exhibit strong S=O vibrations near 1350–1150 cm⁻¹ .
• Mass Spectrometry : Molecular ion peaks for methyl/ethyl esters are typically observed at m/z 296–411, consistent with their molecular weights .
• DFT Calculations : Substituents like -SO₂F may alter electron density distributions in the thiophene ring, affecting π-π stacking interactions in crystal lattices .

Biological Activity

2,4-Dimethyl 5-(fluorosulfonyl)-3-methylthiophene-2,4-dicarboxylate is a synthetic compound that has garnered attention due to its potential biological activities. This article reviews the available literature on its biological effects, mechanisms of action, and potential applications in therapeutic contexts.

• Molecular Formula : C₉H₉F O₆S₂
• Molecular Weight : 296.29 g/mol
• CAS Number : 1955506-96-3

Biological Activity Overview

Research on the biological activity of 2,4-Dimethyl 5-(fluorosulfonyl)-3-methylthiophene-2,4-dicarboxylate indicates several promising avenues for its application:

• Enzyme Inhibition : Preliminary studies suggest that this compound may inhibit specific enzymes involved in metabolic pathways. For instance, similar compounds have demonstrated the ability to inhibit acetylcholinesterase (AChE), which is crucial in neurodegenerative disease contexts such as Alzheimer's disease .
• Anticancer Potential : Fluorinated compounds often exhibit enhanced biological activity against cancer cells. The structural characteristics of 2,4-Dimethyl 5-(fluorosulfonyl)-3-methylthiophene derivatives have been linked to increased cytotoxicity in various cancer cell lines .
• Metabolic Modulation : The compound's ability to interact with metabolic enzymes may suggest a role in altering glycolytic pathways, which is particularly relevant in cancer metabolism research .

Study 1: Enzyme Inhibition

A study focused on thiazolidin-4-ones derived from similar thiophene compounds found that they exhibited significant inhibition of AChE with IC₅₀ values ranging from 3.11 μM to 55.36 μM depending on the specific derivative and tissue type tested . This suggests that modifications to the thiophene structure can enhance enzyme inhibition properties.

Study 2: Anticancer Activity

Research into fluorinated derivatives of known anticancer agents has shown that these compounds can significantly inhibit glycolysis in glioblastoma cells. The incorporation of fluorine atoms into the molecular structure has been linked to improved binding affinity to key metabolic enzymes like hexokinase, enhancing their anticancer efficacy .

Data Table: Biological Activities of Related Compounds

Compound Name	Activity Type	IC₅₀ (µM)	Reference
Thiazolidinone Derivative	AChE Inhibition	3.11 - 55.36
Fluorinated 2-DG Analog	Glycolysis Inhibition	Varies
Other Thiophene Derivative	Cytotoxicity	Varies

The mechanisms through which 2,4-Dimethyl 5-(fluorosulfonyl)-3-methylthiophene-2,4-dicarboxylate exerts its biological effects may involve:

• Competitive Inhibition : Binding to active sites on enzymes such as AChE or hexokinase.
• Structural Modifications : Alterations in molecular structure can lead to enhanced interactions with biological targets.